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Compound of Interest

Compound Name: Selenium oxychloride

CAS No.: 7791-23-3

Cat. No.: B1580534

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

selenium oxychloride (SeOCl₂). The information is curated for professionals in research and

development who require precise and reliable data for experimental design, safety protocols,

and chemical synthesis. This document presents quantitative data in a structured format,

details the experimental methodologies for their determination, and provides a visual

representation of the interplay between these physical characteristics.

Core Physical and Chemical Characteristics
Selenium oxychloride is a highly reactive, corrosive inorganic compound.[1] It is a colorless to

pale yellow, fuming liquid with a pungent odor.[1][2] Its utility as a specialized solvent and a

chlorinating agent in organic synthesis is well-documented.[3] However, its high reactivity,

particularly with water, and its toxicity necessitate careful handling and a thorough

understanding of its physical properties.[1][3]

Quantitative Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1580534#bc-rfq
https://www.benchchem.com/product/b1580534/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-oxychloride
https://www.benchchem.com/product/b1580534/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-oxychloride
https://en.wikipedia.org/wiki/Siwoloboff_method
https://en.wikipedia.org/wiki/Siwoloboff_method
https://www.labcomercial.com/en/equipments-for-general-use/1439-thiele-tube.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://en.wikipedia.org/wiki/Siwoloboff_method
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key physical properties of selenium oxychloride are summarized in the table below for

easy reference and comparison.
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Property Value Citation(s)

Molecular Formula SeOCl₂ [4]

Molecular Weight 165.87 g/mol [1][5]

Appearance
Colorless to light-yellow fuming

liquid
[1][3]

Odor Pungent [1]

Density
2.44 g/cm³ at 16 °C 2.42 g/mL

at 22 °C 2.43 g/mL at 25 °C
[1][2][3]

Melting Point 8.5 °C (47.3 °F) [1][3][6]

Boiling Point
176.4 - 180 °C (350 - 356 °F)

at 760 mmHg
[1][3][5]

Vapor Pressure
0.05 mmHg at 20 °C 1 mmHg

at 34.8 °C (94.6 °F)
[1][5][7]

Vapor Density 5.7 (air = 1) [1]

Refractive Index (n_D) 1.651 at 20 °C [1][3]

Solubility

Decomposes in water to form

hydrochloric acid and

selenious acid.[1][3] Miscible

with carbon tetrachloride,

chloroform, carbon disulfide,

benzene, and toluene.[1][3]

[1][3]

Thermal Stability

Decomposes upon heating,

particularly near its boiling

point.[8] At temperatures

above 200°C, decomposition

begins, yielding hydrogen

chloride, selenium dioxide, and

various selenium chlorides.[9]

[1][8][9]
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The accurate determination of the physical properties of a reactive compound like selenium
oxychloride requires specific and carefully executed experimental protocols. Standard

methodologies applicable to such substances are detailed below. All procedures involving this

corrosive and toxic material must be conducted in a well-ventilated fume hood with appropriate

personal protective equipment.

Melting Point Determination (Thiele Tube Method)
The melting point of selenium oxychloride, which is near room temperature, can be

determined using a Thiele tube apparatus, a method suitable for small samples.[3][10]

Sample Preparation: A small, dry sample of solidified selenium oxychloride is introduced

into a capillary tube, which is then sealed.[5] The solid must be finely powdered and packed

to a height of 2-3 mm.[3]

Apparatus Setup: The capillary tube is attached to a thermometer using a small rubber band,

ensuring the sample is level with the thermometer's bulb.[10] This assembly is inserted into a

Thiele tube containing a high-boiling inert oil (e.g., silicone oil) so that the sample is

positioned midway in the main body of the tube.[2][3]

Heating and Observation: The side arm of the Thiele tube is gently heated with a

microburner. The tube's design promotes the circulation of the oil via convection currents,

ensuring uniform heating.[5] The heating rate should be slow, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.[5]

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample becomes a transparent liquid.

[3] For a pure substance, this range is typically narrow (0.5-1.0 °C).[5]

Boiling Point Determination (Siwoloboff Method)
The Siwoloboff method is a micro-technique for determining the boiling point of a liquid, which

is ideal for minimizing exposure to hazardous substances like selenium oxychloride.[1][9]

Sample Preparation: A small volume (approximately 0.5 mL) of liquid selenium oxychloride
is placed into a small test tube (Durham tube).[11]
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Apparatus Setup: A capillary tube, sealed at one end, is inverted (open end down) and

placed inside the test tube containing the sample. The test tube is then attached to a

thermometer.[11] This assembly is placed in a heating bath, such as a Thiele tube filled with

silicone oil.[12]

Heating and Observation: The heating bath is heated gently. Initially, trapped air will be

expelled from the capillary tube. As the liquid's boiling point is approached and exceeded, a

rapid and continuous stream of bubbles will emerge from the capillary tube's opening.[9][12]

Data Recording: Once a steady stream of bubbles is observed, the heat source is removed.

The liquid and apparatus are allowed to cool. The boiling point is the temperature at which

the stream of bubbles ceases and the liquid is drawn back into the capillary tube.[1][11] This

occurs when the external pressure equals the vapor pressure of the liquid.

Density Determination (Pycnometer Method)
A pycnometer, or specific gravity bottle, is used for the precise determination of the density of a

liquid.[4][13]

Mass of a Dry Pycnometer: A clean, dry pycnometer with its stopper is weighed accurately

on an analytical balance (m_pyc).[13][14]

Calibration with a Reference Liquid: The pycnometer is filled with a reference liquid of a

known density at a specific temperature (e.g., deionized water). The stopper is carefully

inserted, ensuring any excess liquid is expelled through the capillary. The outside of the

pycnometer is dried, and it is weighed again (m_pyc+ref). The mass of the reference liquid is

calculated (m_ref = m_pyc+ref - m_pyc). The exact volume of the pycnometer is then

determined (V = m_ref / ρ_ref).[4][14]

Measurement with Sample Liquid: The pycnometer is emptied, thoroughly dried, and then

filled with selenium oxychloride. The weighing process is repeated to find the mass of the

pycnometer filled with the sample (m_pyc+sample). The mass of the sample is calculated

(m_sample = m_pyc+sample - m_pyc).

Density Calculation: The density of the selenium oxychloride is calculated by dividing the

mass of the sample by the predetermined volume of the pycnometer (ρ_sample = m_sample

/ V).[15] All measurements should be performed at a constant, recorded temperature.[14]
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Refractive Index Determination (Abbé Refractometer)
The Abbé refractometer is a standard instrument for measuring the refractive index of liquids.

[16][17]

Instrument Calibration: The refractometer is first calibrated using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: A few drops of selenium oxychloride are placed on the surface of the

lower prism. The two prisms are then closed and clamped together, spreading the liquid into

a thin film.[18]

Measurement: Light is passed through the sample. While looking through the eyepiece, the

user adjusts the control knob until the boundary between the light and dark regions (the

critical angle) aligns with the crosshairs in the field of view.[16] If color fringes appear, they

are removed using the dispersion compensator.[19]

Data Reading: The refractive index is read directly from the instrument's calibrated scale.[19]

The temperature must be controlled and recorded, as the refractive index is temperature-

dependent.[17] This is typically achieved by circulating water from a constant-temperature

bath through the prism jackets.[19]

Interrelation of Physical Properties
The physical properties of selenium oxychloride are interconnected. The molecular weight

and molecular structure influence bulk properties like density and boiling point. Temperature, an

external factor, directly affects the state of the substance (solid vs. liquid), its vapor pressure,

and its density. These relationships are visualized in the diagram below.
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Interrelation of Selenium Oxychloride Physical Properties

Intrinsic Properties

Bulk Physical Properties

External Factors

Molecular Structure
(Pyramidal)

Density

influences packing

Molecular Weight
(165.87 g/mol)

major determinant

Boiling Point

influences intermolecular forces

Refractive Index

related via
Lorentz-Lorenz equation

Physical State
(Solid/Liquid)

Melting Point

Vapor Pressure

defines boiling

Solubility

related to polarity

Temperature

inversely proportional

determines transition determines transition

directly proportional

determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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